Cas no 88716-11-4 (Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester)

• Product Name: Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester
• CAS No: 88716-11-4
• MF: C₁₄H₁₂N₃O₄
• MW: 286.262783050537
• CID: 623393
• PubChem ID: 71319760
• Update Time: 2025-04-19

Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]quinoxaline-2,5(4H)-dicarboxylic acid, 5-ethyl ester
• 5-ethoxycarbonyl-4H-imidazo[1,2-a]quinoxaline-2-carboxylate
• DTXSID30749758
• 5-(Ethoxycarbonyl)-4,5-dihydroimidazo[1,2-a]quinoxaline-2-carboxylate
• 88716-11-4

• Inchi： 1S/C14H13N3O4/c1-2-21-14(20)17-8-12-15-9(13(18)19)7-16(12)10-5-3-4-6-11(10)17/h3-7H,2,8H2,1H3,(H,18,19)/p-1
• InChI Key： QNSLKMGZBSZXIJ-UHFFFAOYSA-M
• SMILES： O(CC)C(N1C2C=CC=CC=2N2C=C(C(=O)[O-])N=C2C1)=O

Computed Properties

• Exact Mass: 286.08278087g/mol
• Monoisotopic Mass: 286.08278087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.5Ų